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Compound of Interest

Compound Name: CAY10526

Cat. No.: B1668649

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY10526 is a potent and selective inhibitor of microsomal prostaglandin E2 synthase-1
(mPGES-1).[1] By selectively modulating mPGES-1 expression, CAY10526 effectively reduces
the production of prostaglandin E2 (PGEZ2), a key mediator of inflammation and cell
proliferation, without affecting cyclooxygenase-2 (COX-2) activity.[1] This targeted mechanism
of action makes CAY10526 a valuable tool for investigating the role of the mPGES-1/PGE2
pathway in various cellular processes, including cancer cell growth and apoptosis.

This application note provides detailed protocols for the use of CAY10526 in cell culture, with a
specific focus on the human T-cell lymphoma cell line Hut78. In this cell line, CAY10526 has
been shown to inhibit cell proliferation and induce apoptosis by modulating key signaling
pathways such as JAK/STAT, TGF-B/Smad3, and PI3K/AKT.[2][3]

Mechanism of Action

CAY10526 exerts its biological effects by directly inhibiting the enzymatic activity of mPGES-1,
the terminal enzyme in the production of PGE2. This leads to a decrease in PGE2 levels, which
in turn affects downstream signaling pathways that are often dysregulated in cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assaygenie.com [assaygenie.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. ubigene.us [ubigene.us]

« To cite this document: BenchChem. [Application Note: CAY10526 for Cell Culture].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668649#cay10526-cell-culture-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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